5-Styryl-1,3,4-oxadiazol-2(3H)-one

• IUPAC Name: 5-[(E)-2-phenylethenyl]-3H-1,3,4-oxadiazol-2-one
• InChI: InChI=1S/C10H8N2O2/c13-10-12-11-9(14-10)7-6-8-4-2-1-3-5-8/h1-7H,(H,12,13)/b7-6+
• InChI Key: SBGHYUKKYANGSC-VOTSOKGWSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC2=NNC(=O)O2
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C2=NNC(=O)O2
• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.18 g/mol
• CAS RN: 34547-10-9

Description

5-Styryl-1,3,4-oxadiazol-2(3H)-one, also known as 5-Styryl-2-oxadiazole, is a heterocyclic organic compound with a wide range of applications in the fields of organic chemistry, biochemistry, and pharmacology. It has been widely used in various scientific research applications, ranging from drug synthesis to biochemical studies. This article will provide an overview of 5-Styryl-1,3,4-oxadiazol-2(3H)-one, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

5-Styryl-1,3,4-oxadiazol-2(3H)-one has been used in a variety of scientific research applications, including drug synthesis, biochemical studies, and pharmacological studies. It has been used as a starting material for the synthesis of various drugs, such as antifungal agents, antiviral agents, and anti-inflammatory agents. In biochemical studies, it has been used to study the mechanism of action of various enzymes and receptors. In pharmacological studies, it has been used to study the effects of various drugs on the body.

Mechanism of Action

The mechanism of action of 5-Styryl-1,3,4-oxadiazol-2(3H)-one is not fully understood. However, it is believed to interact with various enzymes and receptors in the body, resulting in a variety of physiological and biochemical effects. It is believed to interact with the enzyme cyclooxygenase-2 (COX-2), resulting in the inhibition of the production of inflammatory mediators. It is also believed to interact with the enzyme acetylcholinesterase, resulting in the inhibition of the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Styryl-1,3,4-oxadiazol-2(3H)-one are not fully understood. However, it is believed to have anti-inflammatory, antifungal, and antiviral properties. It is also believed to have an effect on the production of various hormones, including cortisol, adrenaline, and noradrenaline. In addition, it is believed to have an effect on the production of various neurotransmitters, including dopamine, serotonin, and acetylcholine.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-Styryl-1,3,4-oxadiazol-2(3H)-one in laboratory experiments is that it is relatively easy to synthesize and is relatively inexpensive. It is also relatively stable and can be stored for long periods of time without degrading. The main limitation of using 5-Styryl-1,3,4-oxadiazol-2(3H)-one in laboratory experiments is that it is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for the use of 5-Styryl-1,3,4-oxadiazol-2(3H)-one. These include further research into its mechanism of action, the development of new drugs based on its structure, and the exploration of its potential applications in the fields of biochemistry and pharmacology. In addition, further research could be done into its potential effects on the production of various hormones and neurotransmitters, as well as its potential therapeutic applications in various diseases.

Synthesis Methods

5-Styryl-1,3,4-oxadiazol-2(3H)-one is synthesized through the reaction of 5-styryl-1,3,4-oxadiazole with hydrazine hydrate. The reaction is carried out in a mixture of acetonitrile and methanol, and the resulting product is a white solid. The reaction is conducted at room temperature in a sealed flask, and the reaction time is about 30 minutes. After the reaction is complete, the product is purified using column chromatography.